1-{3-[(E)-2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl]-1H-indol-1-yl}ethanone

• Molecular Formula: C28H21ClN2O2
• Molecular Weight: 452.9 g/mol
• IUPAC Name: 1-[3-[(E)-2-[8-[(2-chlorophenyl)methoxy]quinolin-2-yl]ethenyl]indol-1-yl]ethanone
• InChI: InChI=1S/C28H21ClN2O2/c1-19(32)31-17-21(24-9-3-5-11-26(24)31)14-16-23-15-13-20-8-6-12-27(28(20)30-23)33-18-22-7-2-4-10-25(22)29/h2-17H,18H2,1H3/b16-14+
• InChI Key: YKNLMADATOMTCD-JQIJEIRASA-N
• Isomeric SMILES: CC(=O)N1C=C(C2=CC=CC=C21)/C=C/C3=NC4=C(C=CC=C4OCC5=CC=CC=C5Cl)C=C3
• Canonical SMILES: CC(=O)N1C=C(C2=CC=CC=C21)C=CC3=NC4=C(C=CC=C4OCC5=CC=CC=C5Cl)C=C3

Description

1-{3-[(E)-2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl]-1H-indol-1-yl}ethanone is a complex organic compound that features a quinoline and indole moiety connected via an ethenyl bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{3-[(E)-2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl]-1H-indol-1-yl}ethanone typically involves multiple steps, including the formation of the quinoline and indole units, followed by their coupling. One common method involves the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions often include a base such as potassium carbonate and a solvent like toluene or ethanol, under an inert atmosphere.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and catalyst loading, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

1-{3-[(E)-2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl]-1H-indol-1-yl}ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, especially with halogenating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: N-bromosuccinimide (NBS) for bromination at the benzylic position.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction can lead to the formation of partially hydrogenated compounds.

Scientific Research Applications

1-{3-[(E)-2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl]-1H-indol-1-yl}ethanone has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the development of new materials and compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for the treatment of various diseases.

Industry: Utilized in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 1-{3-[(E)-2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl]-1H-indol-1-yl}ethanone involves its interaction with specific molecular targets. The quinoline and indole moieties can interact with enzymes and receptors, modulating their activity. The compound may inhibit or activate specific pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl derivatives: Compounds with similar quinoline structures.

Indole-based compounds: Molecules featuring the indole moiety.

Uniqueness

1-{3-[(E)-2-{8-[(2-chlorobenzyl)oxy]quinolin-2-yl}ethenyl]-1H-indol-1-yl}ethanone is unique due to its specific combination of quinoline and indole units, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .